Cas no 1955547-64-4 (5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 1955547-64-4
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• MDL: MFCD29991873
• CID: 5240601
• PubChem ID: 122360473
• Update Time: 2026-03-08

5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,2,3,6-tetrahydro-5-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1)
• 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride

• MDL： MFCD29991873
• Inchi： 1S/C9H13N3.ClH/c1-12-7-9(6-11-12)8-3-2-4-10-5-8;/h3,6-7,10H,2,4-5H2,1H3;1H
• InChI Key： VURQYMWZFYXCJC-UHFFFAOYSA-N
• SMILES： CN1N=CC(C2CNCCC=2)=C1.Cl

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride

Comprehensive Overview of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1955547-64-4)

The compound 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1955547-64-4) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, this compound is often explored for its potential applications in drug discovery and development. The presence of both a pyrazole and a tetrahydropyridine moiety in its structure makes it a versatile scaffold for designing novel therapeutic agents. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting signaling pathways for disease treatment.

In recent years, the demand for highly selective small molecules like 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride has surged due to the growing focus on precision medicine. This compound's CAS No. 1955547-64-4 is frequently searched in academic and industrial databases, reflecting its relevance in cancer research, neurodegenerative diseases, and inflammatory disorders. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. The compound's molecular weight and logP values are critical parameters for researchers evaluating its drug-likeness and pharmacokinetic properties.

The synthesis of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Key steps include N-methylation, cyclization, and salt formation, which are optimized to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further biological evaluation. The compound's stability under various pH conditions and its compatibility with common solvents are also areas of active investigation.

One of the most searched questions related to this compound is its potential biological targets and mechanism of action. Preliminary studies suggest that 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride may interact with specific protein kinases or receptors involved in cell proliferation and differentiation. This aligns with the broader interest in targeted therapies for conditions like autoimmune diseases and oncology. Additionally, its blood-brain barrier permeability is a topic of interest for neuroscientists exploring treatments for CNS disorders.

From a commercial perspective, CAS No. 1955547-64-4 is listed in several chemical catalogs as a research-grade compound, with suppliers offering it in milligram to gram quantities. Pricing and availability often depend on the scale of synthesis and the level of purity required. Researchers are advised to verify the certificate of analysis (CoA) and MSDS documentation before procurement. The compound's shelf life and storage conditions (typically 2-8°C in a dry environment) are also critical considerations for long-term studies.

In conclusion, 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine hydrochloride represents a promising candidate for further exploration in medicinal chemistry. Its structural uniqueness and potential pharmacological activities make it a valuable tool for understanding complex biological pathways. As the scientific community continues to uncover its applications, this compound is likely to remain a focal point in drug discovery and biochemical research.